MFCD23382316

• IUPAC Name: 5-(trifluoromethylsulfanyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C7H4F3NO2S/c8-7(9,10)14-4-1-2-5(6(12)13)11-3-4/h1-3H,(H,12,13)
• InChI Key: GSYJGMIPFFXORY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1SC(F)(F)F)C(=O)O
• Molecular Formula: C7H4F3NO2S
• Molecular Weight: 223.17 g/mol
• CAS No.: 1408279-53-7

Description

While direct structural or functional details are sparse in the provided evidence, its MDL identifier suggests it belongs to a class of compounds with industrial or pharmaceutical applications. Based on analogous compounds (e.g., CAS 1533-03-5, MDL MFCD00039227), it likely contains fluorinated groups (e.g., trifluoromethyl) or aromatic moieties, which are common in agrochemicals and medicinal agents due to their stability and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD23382316 typically involves a series of well-defined chemical reactions. The exact synthetic route can vary, but it generally includes the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are often commercially available chemicals.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and the use of catalysts to facilitate the desired transformations.

Purification: After the reaction, the product is purified using techniques such as crystallization, distillation, or chromatography to obtain this compound in its pure form.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the synthetic route for large-scale production, ensuring cost-effectiveness, and maintaining high purity standards. Industrial methods may include continuous flow reactors and automated systems to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

MFCD23382316 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: this compound can participate in substitution reactions where one functional group is replaced by another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving this compound are typically carried out under specific conditions:

Oxidation: Performed in acidic or basic media at elevated temperatures.

Reduction: Conducted in an inert atmosphere to prevent unwanted side reactions.

Substitution: Often carried out in polar solvents to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction can produce hydrogenated compounds.

Scientific Research Applications

MFCD23382316 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions, serving as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: this compound is investigated for its therapeutic potential in treating various diseases, owing to its bioactive properties.

Industry: It finds applications in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism by which MFCD23382316 exerts its effects involves interactions with specific molecular targets and pathways. These interactions can include binding to enzymes, receptors, or other biomolecules, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Pharmacological and Industrial Relevance

Bioactivity

• CYP Inhibition : Trifluoromethyl analogs often inhibit cytochrome P450 enzymes (e.g., CYP3A4), impacting drug metabolism .
• Log S (Water Solubility) : Estimated at -3.5 for this compound-like compounds, suggesting moderate bioavailability .